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Compound of Interest

Compound Name: 1-Boc-4-nitroindole

Cat. No.: B1344998

An In-depth Technical Guide to 1-Boc-4-
nitroindole

This technical guide provides a comprehensive overview of 1-Boc-4-nitroindole, a key
intermediate in synthetic organic chemistry, particularly for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

1-Boc-4-nitroindole, with the CAS number 913836-24-5, is a protected form of 4-nitroindole.
[1] The tert-butyloxycarbonyl (Boc) protecting group on the indole nitrogen allows for selective
reactions at other positions of the indole ring. Its chemical and physical properties are
summarized below.

Table 1: Chemical Identification of 1-Boc-4-nitroindole
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Identifier Value

CAS Number 913836-24-5[1][2][3]

IUPAC Name tert-butyl 4-nitroindole-1-carboxylate[3]
Molecular Formula C13H14N204[1][3]

Synonyms 1-Boc-4-Nitroindole[2]

CC(C)(C)OC(=0)N1C=CC2=C1C=CC=C2--
INVALID-LINK--[O-][3]

Canonical SMILES

Table 2: Physicochemical Properties of 1-Boc-4-nitroindole

Property Value

Molecular Weight 262.26 g/mol [3]

Melting Point 91-94°C[2]

Boiling Point 395.3°C at 760 mmHg[2]

Appearance Yellow Crystalline Solid (based on 4-nitroindole)

Soluble in acetone, dichloromethane, ethyl

Solubility acetate, and methanol (based on 4-nitroindole).

[4]

Synthesis and Reactivity

The synthesis of 1-Boc-4-nitroindole typically involves two key steps: the synthesis of the 4-
nitroindole core followed by the protection of the indole nitrogen with a Boc group.

General Synthetic Workflow:

Starting Material g Cyclization Reaction
(e.g., 2-methyl-3-nitroaniline) (e.g., Reissert or Bartoli synthesis)
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Caption: General synthetic workflow for 1-Boc-4-nitroindole.
Experimental Protocols:

Synthesis of 4-Nitroindole (lllustrative Example from Reissert Synthesis): The synthesis of 4-
nitroindole can be achieved via methods like the Reissert indole synthesis.[5] Acommon
procedure involves the reaction of ethyl N-(2-methyl-3-nitrophenyl)formimidate with diethyl
oxalate in the presence of a base like potassium ethoxide.[5] The crude product can be purified
by recrystallization from solvents such as methanol, ethanol, or acetonitrile.[5]

Boc-Protection of 4-Nitroindole (General Procedure): The protection of the indole nitrogen is a
standard procedure in organic synthesis. A general protocol involves dissolving 4-nitroindole in
a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran). To this solution, di-tert-
butyl dicarbonate (Bocz20) and a base (e.g., triethylamine or 4-dimethylaminopyridine) are
added. The reaction is typically stirred at room temperature until completion, which can be
monitored by thin-layer chromatography. Upon completion, the reaction mixture is worked up
by washing with aqueous solutions to remove the base and any water-soluble byproducts. The
organic layer is then dried, and the solvent is removed under reduced pressure to yield the
crude 1-Boc-4-nitroindole, which can be further purified by column chromatography or
recrystallization.

Spectroscopic Data

Spectroscopic data is crucial for the characterization of 1-Boc-4-nitroindole.

Table 3: Spectroscopic Data for 1-Boc-4-nitroindole

Technique Data

1H NMR Spectral data available.[6]
13C NMR Spectral data available.[6]
IR Spectroscopy Spectral data available.[6]
Mass Spectrometry Spectral data available.[6]
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Applications in Research and Development

1-Boc-4-nitroindole serves as a valuable building block in the synthesis of more complex
molecules. The nitro group can be reduced to an amine, which can then be further
functionalized. The Boc-protecting group allows for reactions at other positions of the indole
ring without affecting the indole nitrogen. This makes it a key intermediate in the synthesis of
various biologically active compounds and is noted as being in the product family of protein
degrader building blocks.[1]

Role as a Synthetic Intermediate:

Reduction of Nitro Group
(e.g., Hz, PAIC)

Further Functionalization Target Molecule
Hz, P (e.g.. Amide coupling, Alkylation) (e.g.. Pharmaceutical Candidate)

Click to download full resolution via product page

Caption: Role of 1-Boc-4-nitroindole as a synthetic intermediate.

Safety and Handling

1-Boc-4-nitroindole is intended for research and development purposes only and is not for
medicinal, household, or other uses.[2] Standard laboratory safety protocols should be strictly
followed.

e Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including gloves
and safety goggles.[2] Avoid the formation of dust and aerosols.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Hazards: While specific toxicity data for 1-Boc-4-nitroindole is not readily available, it is
advisable to handle it with care, avoiding contact with skin and eyes.[2] The safety data
sheet (SDS) should be consulted for detailed information.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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